Cas no 51661-22-4 (6-methoxy-N-methyl-1,3-benzothiazol-2-amine)

6-methoxy-N-methyl-1,3-benzothiazol-2-amine structure
51661-22-4 structure
Product Name:6-methoxy-N-methyl-1,3-benzothiazol-2-amine
CAS No:51661-22-4
MF:C9H10N2OS
MW:194.253500461578
MDL:MFCD01663326
CID:372393
PubChem ID:40080
Update Time:2025-04-19

6-methoxy-N-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,6-methoxy-N-methyl-
    • 2-Benzothiazolamine,6-methoxy-N-methyl-(9CI)
    • 6-methoxy-N-methyl-1,3-benzothiazol-2-amine
    • 6-METHOXY-N-METHYLBENZO[D]THIAZOL-2-AMINE
    • SCHEMBL8280120
    • AB09688
    • DTXSID60199601
    • 51661-22-4
    • 2-BENZOTHIAZOLAMINE, 6-METHOXY-N-METHYL-
    • CCG-321757
    • 2-Methylamino-6-methoxybenzthiazole
    • BENZOTHIAZOLE, 6-METHOXY-2-METHYLAMINO-
    • 4-27-00-05452 (Beilstein Handbook Reference)
    • AKOS008961531
    • BRN 0139292
    • EN300-3069682
    • MDL: MFCD01663326
    • Inchi: 1S/C9H10N2OS/c1-10-9-11-7-4-3-6(12-2)5-8(7)13-9/h3-5H,1-2H3,(H,10,11)
    • InChI Key: UUXRFTMIMLTQCN-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC2C=CC(=CC1=2)OC

Computed Properties

  • Exact Mass: 194.0515
  • Monoisotopic Mass: 194.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 62.4A^2

Experimental Properties

  • Density: 1.297
  • Boiling Point: 313.7°Cat760mmHg
  • Flash Point: 143.5°C
  • Refractive Index: 1.684
  • PSA: 34.15

6-methoxy-N-methyl-1,3-benzothiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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